![molecular formula C17H20N2O3S2 B2906727 5-ethyl-N-(2-hydroxy-2-(1-methyl-1H-indol-5-yl)ethyl)thiophene-2-sulfonamide CAS No. 2034410-13-2](/img/structure/B2906727.png)
5-ethyl-N-(2-hydroxy-2-(1-methyl-1H-indol-5-yl)ethyl)thiophene-2-sulfonamide
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Overview
Description
Physical And Chemical Properties Analysis
- Melting Point : The compound’s melting point is approximately 211–213°C .
- FT-IR Spectra : Key absorption bands include those corresponding to Ar-H stretching, Ar-C stretching, NH stretching, NH bending, C=O stretching, and Cl vibrations .
- 1H-NMR Spectra : Peaks at δ 4.69 (CH2-H), δ 6.68 (CH-H), δ 7.27 (Ar-H), δ 7.50 (Ar-H), δ 7.88 (Ar-H), δ 8.25 (NH-H), and δ 9.10 (NOH-H) .
8.
Scientific Research Applications
- Anticancer Properties : Certain thiophene-based molecules exhibit anticancer effects. Researchers have explored their potential as chemotherapeutic agents, targeting cancer cells .
- Anti-Inflammatory Activity : Thiophene-containing compounds, including our compound of interest, may possess anti-inflammatory properties. These molecules could play a role in managing inflammatory conditions .
- Antimicrobial Effects : Thiophene derivatives have demonstrated antimicrobial activity. Their use in combating bacterial and fungal infections is an ongoing area of research .
- Cardiovascular Health : Some thiophene-based compounds exhibit antihypertensive and anti-atherosclerotic effects, contributing to cardiovascular health .
Organic Electronics and Material Science
Thiophene derivatives find applications beyond medicine:
- Organic Semiconductors : The thiophene ring system plays a crucial role in organic semiconductors. These materials are used in electronic devices, such as organic field-effect transistors (OFETs) and organic light-emitting diodes (OLEDs) .
- Corrosion Inhibitors : Thiophene derivatives are employed in industrial chemistry and material science as corrosion inhibitors .
Future Directions
: Synthesis of indole derivatives as prevalent moieties present in selected alkaloids : Synthesis, biological activity of newly designed sulfonamide based … : Synthesis and antioxidant properties of 2-(3-(hydroxyimino)methyl)-1H … : A brief review of the biological potential of indole derivatives : [The Molecular Diversity of 1H-Indole-3-Carbaldehyde Derivatives and …](https://link.springer.com/article/10.1007/s41061-022-00379-
Mechanism of Action
Target of Action
It is known that indole derivatives, which this compound is a part of, have been found to bind with high affinity to multiple receptors . These receptors are often involved in a variety of biological activities, including antiviral, anti-inflammatory, anticancer, anti-HIV, antioxidant, antimicrobial, antitubercular, antidiabetic, antimalarial, and anticholinesterase activities .
Mode of Action
Indole derivatives are known to interact with their targets in a way that allows them to exhibit a broad spectrum of biological activities . This interaction often results in changes at the molecular level that can lead to various therapeutic effects.
Biochemical Pathways
Indole derivatives are known to influence a variety of biochemical pathways due to their broad-spectrum biological activities . The downstream effects of these pathways can vary widely and are often related to the therapeutic effects of the compound.
Result of Action
It is known that indole derivatives can have a wide range of effects at the molecular and cellular level due to their broad-spectrum biological activities .
properties
IUPAC Name |
5-ethyl-N-[2-hydroxy-2-(1-methylindol-5-yl)ethyl]thiophene-2-sulfonamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H20N2O3S2/c1-3-14-5-7-17(23-14)24(21,22)18-11-16(20)13-4-6-15-12(10-13)8-9-19(15)2/h4-10,16,18,20H,3,11H2,1-2H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ZQDHGMLFFQZSTM-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCC1=CC=C(S1)S(=O)(=O)NCC(C2=CC3=C(C=C2)N(C=C3)C)O |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H20N2O3S2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
364.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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